Cas no 38942-51-7 (4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol)

4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a methyl group at the 4-position, a phenyl ring at the 5-position, and a thiol group at the 3-position. This structure imparts significant reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The thiol group enables facile derivatization, while the aromatic and heterocyclic components contribute to its stability and potential biological activity. Its well-defined molecular framework is advantageous for the development of agrochemicals, corrosion inhibitors, and medicinal compounds. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol structure
38942-51-7 structure
Product Name:4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol
CAS No:38942-51-7
MF:C9H9N3S
MW:191.252859830856
MDL:MFCD00662793
CID:310662
PubChem ID:719799
Update Time:2025-06-11

4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol
    • 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-phenyl-
    • 4-methyl-3-phenyl-1H-1,2,4-triazole-5-thione
    • 4-METHYL-5-PHENYL-4H- -[1,2,4]-TRIAZOLE-3-THIOL
    • 4-METHYL-5-PHENYL-4H-[1,2,4]TRIAZOLE-3-THIOL
    • 2,4-Dihydro-4-methyl-5-phenyl-3H-1,2,4-triazole-3-thione
    • 4H-1,2,4-Triazole-3-thiol,4-methyl-5-phenyl
    • 4-methyl-5-phenyl-1,2,4-triazole-3-thiol
    • 4-methyl-5-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 4-methyl-5-phenyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
    • 5-phenyl-4-methyl-1,2,4-triazoline-3-thione
    • 5-phenyl-4-methyl-3H-1,2,4-triazole-3-thione
    • ENT 25,558-X
    • NCGC00246476-01
    • HMS2798J21
    • MLS000768961
    • HMS1481I13
    • A873745
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-phenyl-
    • ChemDiv3_003005
    • G-32465
    • SCHEMBL392717
    • LS-01248
    • FT-0678569
    • AT14428
    • AKOS000100200
    • CS-0093847
    • MFCD00662793
    • SR-01000482542
    • DTXSID00192237
    • 4-Methyl-5-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • 38942-51-7
    • 4H-1,2,4-Triazole-3-thiol, 4-methyl-5-phenyl-
    • AKOS000273945
    • XGLHJEZLNGXEAZ-UHFFFAOYSA-N
    • CCG-19660
    • SMR000433695
    • Z56853821
    • 4-methyl-3-phenyl-4,5-dihydro-1H-1,2,4-triazole-5-thione
    • SR-01000482542-1
    • D75468
    • 4-methyl-5-phenyl-4h-1,2,4 triazole-3-thiol
    • EN300-03530
    • CHEMBL25544
    • BB 0217292
    • Geigy G-32465
    • MDL: MFCD00662793
    • Inchi: 1S/C9H9N3S/c1-12-8(10-11-9(12)13)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,13)
    • InChI Key: XGLHJEZLNGXEAZ-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC=CC=2)N1C

Computed Properties

  • Exact Mass: 191.05200
  • Monoisotopic Mass: 191.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.6
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 65.70000
  • LogP: 2.14470

4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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Additional information on 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 38942-51-7)

4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 38942-51-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for drug development, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, synthetic pathways, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial efficacy of 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their inhibitory effects on bacterial growth. Results indicated that certain derivatives exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. Molecular docking studies suggested that these compounds target bacterial DNA gyrase, a critical enzyme for DNA replication.

In the realm of anticancer research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives demonstrated selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231). The study revealed that these compounds induce apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Notably, the lead compound in this series showed a 50% inhibitory concentration (IC50) of 5.8 µM in MCF-7 cells, with minimal toxicity to normal human fibroblasts.

The synthetic accessibility of 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry described a novel one-pot synthesis method using eco-friendly catalysts, achieving yields of up to 85%. This advancement addresses previous challenges related to harsh reaction conditions and low yields, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. A 2023 review in Expert Opinion on Drug Discovery emphasized the need for further studies on bioavailability and metabolic stability. Future research directions may include structural modifications to enhance solubility and reduce off-target effects, as well as in vivo studies to validate preclinical findings.

In conclusion, 4-Methyl-5-phenyl-4H-1,2,4-triazole-3-thiol (CAS: 38942-51-7) represents a promising scaffold for drug discovery, with recent studies underscoring its potential in addressing unmet medical needs. Continued interdisciplinary collaboration will be essential to translate these findings into clinically viable therapeutics.

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